Cas no 25838-59-9 (Aluminum nitrate hydrate)

• Product Name: Aluminum nitrate hydrate
• CAS No: 25838-59-9
• MF: AlH₂N₃O₁₀
• MW: 231.011518955231
• MDL: MFCD00748132
• CID: 88627
• PubChem ID: 22078336
• Update Time: 2025-07-23

Aluminum nitrate hydrate Chemical and Physical Properties

Names and Identifiers

• Aluminum nitrate hydrate
• aluminum trinitrate hydrate
• Al.3NO3.H2O
• ZZCONUBOESKGOK-UHFFFAOYSA-N
• 5446AF
• Aluminum nitrate hydrate, Puratronic(R)
• 25838-59-9
• ALUMINUM NITRATE HYDRATE, PURATRONIC?, 99.999% (METALS BASIS EXCLUDING HG)
• Aluminum nitrate hydrate, Puratronic?
• aluminum;trinitrate;hydrate
• MFCD00748132
• ALUMINUM NITRATE HYDRATE, PURATRONIC(R), 99.999% (METALS BASIS EXCLUDING HG)
• DB-229787

• MDL： MFCD00748132
• Inchi： 1S/Al.3NO3.H2O/c;3*2-1(3)4;/h;;;;1H2/q+3;3*-1;
• InChI Key： ZZCONUBOESKGOK-UHFFFAOYSA-N
• SMILES： [Al+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O

Computed Properties

• Exact Mass: 230.95546
• Monoisotopic Mass: 230.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: Colorless orthorhombic crystals
• Melting Point: 73.5°C ( at 135°C)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water, methanol, ethanol, and ethylene glycol.
• PSA: 230.1
• Solubility: Soluble in cold water \ ethanol \ carbon disulfide, insoluble in ethyl acetate, slightly soluble in acetone
• Merck: 14,352
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Aluminum nitrate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN1438
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：BD1050000
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Hygroscopic. Store under Argon. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal nitrates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum nitrate hydrate

Properties and Applications of Aluminum nitrate hydrate (CAS No: 25838-59-9)

Aluminum nitrate hydrate, with the chemical formula Al(NO₃)₃·nH₂O, is a versatile inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by its CAS number 25838-59-9, is a hydrate of aluminum nitrate, where 'n' represents the number of water molecules associated with each formula unit. The hydrated form of aluminum nitrate is particularly valued for its stability, solubility, and reactivity, making it a crucial component in multiple fields, including materials science, catalysis, and environmental chemistry.

The structural properties of aluminum nitrate hydrate are influenced by the hydration state, which can vary depending on the conditions under which it is synthesized. The most common hydrates include trihydrate (Al(NO₃)₃·3H₂O) and hexahydrate (Al(NO₃)₃·6H₂O), each exhibiting distinct physical and chemical characteristics. The presence of water molecules in the crystal lattice not only affects the compound's solubility in water but also its thermal stability and reactivity. These properties make it an attractive candidate for use in processes requiring controlled release of water or nitrogen compounds.

In recent years, aluminum nitrate hydrate has found applications in the field of nanotechnology, particularly in the synthesis of metal oxide nanoparticles. Researchers have demonstrated that the controlled decomposition of aluminum nitrate hydrate can yield high-purity aluminum oxides with tailored morphologies and sizes. These nanoparticles have been explored for their potential use in coatings, catalysts, and even as additives in advanced materials. The ability to fine-tune the particle size and surface properties through controlled reaction conditions makes this compound invaluable for developing next-generation materials with enhanced performance.

The role of aluminum nitrate hydrate in catalysis has also been extensively studied. Its ability to act as a precursor for various metal oxides has led to its use in heterogeneous catalysis. For instance, when decomposed at elevated temperatures, it can form aluminum oxide-based catalysts that are effective in organic transformations such as oxidation and dehydrogenation reactions. The high surface area and porosity of these catalysts contribute to their efficiency, making them suitable for industrial-scale applications. Additionally, the nitrogen content in aluminum nitrate hydrate can be leveraged to develop nitrogen-doped metal oxides, which exhibit superior catalytic activity due to the presence of active nitrogen species.

Environmental chemistry has another significant application for aluminum nitrate hydrate. It has been employed in water treatment processes to remove heavy metals through coagulation and precipitation reactions. The hydrolysis of aluminum nitrate releases aluminum hydroxide ions, which can effectively bind with metal ions present in wastewater, forming insoluble complexes that can be easily removed. This property makes it a valuable tool for industries seeking sustainable methods to purify water resources while minimizing environmental impact.

The agricultural sector also benefits from the use of aluminum nitrate hydrate. When applied to soil, it can enhance nutrient availability by providing a source of nitrogen while simultaneously acting as a micronutrient for plants. Aluminum compounds are known to stimulate root growth and improve plant resistance to pathogens, making them beneficial for crop health. Furthermore, the controlled release of nitrogen from aluminum nitrate hydrate helps prevent excessive nitrogen runoff into water bodies, thereby mitigating eutrophication issues associated with conventional nitrogen fertilizers.

The synthesis and handling of aluminum nitrate hydrate require careful consideration due to its reactivity with moisture and heat. It is typically synthesized through the reaction of metallic aluminum with nitric acid or by dissolving aluminum oxide in aqueous solutions containing nitrates. The hydration state can be controlled by adjusting reaction conditions such as temperature and humidity during synthesis. Storage conditions are also critical; keeping the compound in a dry environment prevents unwanted dehydration or deliquescence, which could alter its properties and efficacy.

In conclusion, aluminum nitrate hydrate, identified by its CAS number 25838-59-9, is a multifunctional compound with broad applications across multiple scientific disciplines. Its versatility stems from its unique structural properties and reactivity profile, which make it indispensable in nanotechnology, catalysis, environmental chemistry, and agriculture. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across various industries.